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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294 Get Quote

1. Introduction

Chromic sulfate pentadecahydrate (Cr₂(SO₄)₃·15H₂O) is a water-soluble, green crystalline

solid used in ceramics as a precursor for chromium(III) oxide (Cr₂O₃), a highly versatile and

potent colorant.[1] While chromium(III) oxide powder is a common ceramic pigment, the use of

its hydrated sulfate salt offers distinct advantages, primarily its solubility in water.[1] This

property allows for the homogenous dispersion of chromium ions throughout the liquid glaze

slurry, potentially eliminating issues like speckling that can occur with the direct addition of

insoluble oxide powders.[2]

Upon firing, chromic sulfate pentadecahydrate undergoes thermal decomposition to yield

chromium(III) oxide, which then interacts with the molten glaze matrix.[3][4] The final color

imparted by the chromium is highly dependent on the base chemistry of the glaze, the

concentration of the chromium, the firing temperature, and the kiln atmosphere.[2][5] This

document provides detailed application notes and protocols for researchers utilizing this

compound in the formulation of ceramic glazes.

2. Mechanism of Action & Chemical Transformation

The fundamental role of chromic sulfate in a glaze is to serve as a delivery vehicle for Cr₂O₃.

During the heating process in a kiln, the compound decomposes. The water of hydration is

driven off first, followed by the decomposition of the anhydrous sulfate into the stable

chromium(III) oxide and sulfur trioxide gas. This transformation typically occurs at temperatures

above 600-700°C, well within standard ceramic firing ranges.[3][6]
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The resulting finely dispersed Cr₂O₃ particles, or dissolved chromium ions, then interact with

the silicate glass matrix and other metallic oxides present in the glaze. This interaction dictates

the final observed color.

3. Influence of Glaze Chemistry on Color Development

The color produced by chromium is not intrinsic but is the result of complex interactions within

the glaze melt. The composition of the base glaze is a critical factor.[7] Key chemical

interactions are summarized in the tables below.

Data Presentation
Table 1: Effect of Cr₂(SO₄)₃ Concentration on Glaze Color (Note: Percentages are based on

the calculated weight of Cr₂O₃ derived from the sulfate addition relative to the dry weight of the

base glaze.)

Cr₂O₃
Concentration

Typical Glaze
Base

Firing
Conditions

Resulting
Color

Citation

< 1%
High Alkaline /

High Boron
Oxidation

Bright, Glossy,

Transparent

Green

[2]

0.1% - 2%

Standard

Borosilicate/Alum

inosilicate

Oxidation
Opaque, Satin

"Army" Green
[2][8]

0.1% - 0.5%
(+ 7-9% Tin

Oxide)
Oxidation

Pink, Red,

Burgundy
[2]

> 2% Standard Base Oxidation
Dark, Opaque

Green to Black
[8][9]

Table 2: Influence of Key Metallic Oxides on Chromium Colors
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Oxide Present
Typical
Concentration

Effect on
Chromium

Resulting
Color

Citation

Tin Oxide (SnO₂) 5 - 9%

Forms a chrome-

tin pigment

complex

Pink, Red,

Crimson
[2][5]

Zinc Oxide (ZnO) > 1%

Suppresses

pinks; forms zinc

chromate

Brown [2][5][10]

Calcium Oxide

(CaO)
10 - 15%

Stabilizes the

chrome-tin

complex

Promotes strong

Pink/Red colors
[2][7]

Magnesium

Oxide (MgO)
> 1%

Can be

detrimental to

chrome-tin pinks

Can shift reds to

burgundy or

inhibit color

[2][7]

Cobalt Oxide

(Co₃O₄)
< 1%

Combines with

chrome

Teal, Blue-

Green, Black
[2][5]

4. Health & Safety Considerations

Chromium(III) sulfate and its decomposition products present health risks. It is classified as

harmful if swallowed or inhaled, causes skin irritation, and may lead to an allergic skin reaction.

[11] Inhalation of fine powders is a primary concern.

Personal Protective Equipment (PPE): Always use a NIOSH-approved respirator (N95 or

better), safety goggles, and gloves when handling the dry powder.

Ventilation: Work in a well-ventilated area or under a fume hood to minimize inhalation of

dust and any sulfur oxides released during firing.

Handling: As chromic sulfate is water-soluble, wet-mixing methods are preferred to reduce

airborne dust. Clean spills promptly using a wet method or a HEPA-filtered vacuum.
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Protocol 1: Preparation of a Base Glaze and Test Slurries

This protocol describes the preparation of a 100-gram test batch of a standard Cone 6 clear

base glaze and the subsequent addition of chromic sulfate pentadecahydrate.

Materials & Equipment:

Digital scale (0.01g accuracy)

Weighing containers

Beakers and graduated cylinders

Spatulas

Immersion blender or magnetic stirrer

60 or 80-mesh sieve

Personal Protective Equipment (PPE)

Base Glaze Materials (e.g., Nepheline Syenite, Whiting, Kaolin, Silica)

Chromic Sulfate Pentadecahydrate (Cr₂(SO₄)₃·15H₂O)

Distilled water

Bisque-fired test tiles

Procedure:

Prepare Base Glaze:

Don appropriate PPE.

Accurately weigh the dry components for a 100g batch of a clear base glaze. A sample

recipe is: Nepheline Syenite (45g), Whiting (Calcium Carbonate) (20g), EPK (Kaolin)

(15g), and Silica (Flint) (20g).
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Dry-mix the components thoroughly in a container.

Prepare Chromic Sulfate Stock Solution:

To achieve a final concentration of 1% Cr₂O₃ in the 100g dry glaze, you need 1g of Cr₂O₃.

The molar mass of Cr₂O₃ is ~152 g/mol . The molar mass of Cr₂(SO₄)₃·15H₂O is ~662.4

g/mol .

Calculate the required amount of chromic sulfate: (1g Cr₂O₃) * (662.4 g/mol

Cr₂(SO₄)₃·15H₂O / 152 g/mol Cr₂O₃) ≈ 4.36 g of Cr₂(SO₄)₃·15H₂O.

In a separate beaker, weigh the calculated 4.36g of chromic sulfate pentadecahydrate.

Add approximately 60-80 mL of distilled water and stir until the solid is fully dissolved. The

exact amount of water can be adjusted later to achieve the desired glaze consistency.[12]

Combine and Mix Glaze:

Slowly add the 100g of dry base glaze components to the chromic sulfate solution while

stirring continuously. Adding the dry powder to the liquid minimizes dust and clumping.[12]

Mix thoroughly with an immersion blender for 2-3 minutes until the slurry is homogenous.

Check the specific gravity or viscosity. Adjust with small additions of water if the glaze is

too thick.

Sieve the Glaze:

Pour the mixed slurry through a 60 or 80-mesh sieve into a clean, labeled container. This

ensures a perfectly smooth, homogenous glaze ready for application.[12]

Protocol 2: Glaze Application and Firing

Procedure:

Prepare Test Tiles: Ensure bisque tiles are clean and free of dust or oils.

Glaze Application:
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Stir the prepared glaze slurry thoroughly to ensure all particles are in suspension.

Using tongs, dip a test tile into the glaze for approximately 3 seconds.

For comparative analysis, create tiles with varying thicknesses by dipping sections of the

tile for a second or third time after the previous coat has dried.[13]

Wipe any glaze from the bottom of the tile to prevent it from sticking to the kiln shelf.

Drying: Allow the glazed tiles to dry completely before firing.

Firing:

Load the tiles into an electric kiln, ensuring they are not touching. Provide adequate

ventilation for the kiln room, as sulfur oxides will be released during the initial stages of

firing.

Fire to the desired temperature (e.g., Cone 6, ~1222°C / 2232°F) using a standard firing

schedule.

Allow the kiln to cool completely before opening.

Analysis:

Carefully remove the fired tiles and analyze the color, texture, and surface quality as a

function of glaze thickness and composition.

Visualizations

Start: Define
Glaze Formula

1. Weigh Dry
Base Glaze Materials
(Silica, Feldspar, etc.)

2. Calculate & Weigh
Chromic Sulfate

Pentadecahydrate

4. Add Dry Materials
to Solution & Mix
(Blender/Stirrer)

3. Dissolve Sulfate
in Water to Create
Aqueous Solution

5. Sieve Glaze
(60-80 mesh)

6. Apply to
Bisque Test Tile
(Dip Coating)

7. Fire in Kiln
(e.g., Cone 6)

8. Cool & Analyze
Final Glaze Properties

(Color, Texture)
End

Click to download full resolution via product page

Caption: Experimental workflow for ceramic glaze formulation using chromic sulfate.
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Caption: Thermal decomposition of chromic sulfate to chromium oxide during firing.
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Caption: Influence of glaze chemistry on final chromium color development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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